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Compound of Interest

Compound Name: JNJ-26993135

Cat. No.: B1673010 Get Quote

Technical Support Center: JNJ-26993135
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and storage of JNJ-26993135, a potent and

selective leukotriene A4 hydrolase (LTA4H) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term and short-term storage conditions for solid JNJ-
26993135?

A1: For long-term storage of solid JNJ-26993135, it is recommended to keep it at -20°C for

months to years. For short-term storage, such as a few days to weeks, it can be stored at 0 -

4°C.[1] The compound should be kept in a dry, dark environment.[1]

Q2: How should I store JNJ-26993135 once it is dissolved in a solvent?

A2: Stock solutions of JNJ-26993135 should be stored at -80°C for long-term storage (up to 6

months) or at -20°C for shorter periods.[2][3] For very short-term use (a few days to weeks),

solutions in DMSO can be kept at 4°C.[3]

Q3: What is the recommended solvent for dissolving JNJ-26993135?

A3: JNJ-26993135 is soluble in DMSO.[1]
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Q4: Is JNJ-26993135 sensitive to light?

A4: While specific data on the photosensitivity of JNJ-26993135 is not readily available, it is

recommended to store it in the dark as a general precaution for benzothiazole-containing

compounds.[1]

Q5: How stable is JNJ-26993135 during shipping?

A5: The compound is considered stable enough for shipping at ambient temperature for a few

weeks.[1]

Troubleshooting Guide
Issue 1: Compound Precipitation in Aqueous
Experimental Media
Symptoms:

You observe cloudiness or visible precipitate after diluting your DMSO stock solution of JNJ-
26993135 into your aqueous assay buffer.

You are seeing inconsistent or lower-than-expected activity in your experiments.

Potential Cause: JNJ-26993135, like many kinase inhibitors, is poorly soluble in aqueous

solutions. When a concentrated DMSO stock is diluted into an aqueous buffer, the compound

can crash out of solution.

Solutions:

Optimize Final DMSO Concentration: Aim for the lowest possible final concentration of

DMSO in your assay that your experiment can tolerate, typically ≤0.5%.

Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO

stock in your aqueous buffer.

Pre-warm Buffer: Warming your aqueous buffer to the experimental temperature before

adding the compound stock can sometimes help.
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Inclusion of a Surfactant: Consider the inclusion of a low concentration of a non-ionic

surfactant, such as Tween-20 or Triton X-100, in your assay buffer to improve solubility.

Solubility Testing: Perform a simple solubility test by preparing a range of concentrations of

JNJ-26993135 in your final assay buffer and visually inspecting for precipitation after a

relevant incubation time.

Issue 2: Inconsistent Results Between Experiments
Symptoms:

You observe significant variability in your results when using the same stock solution of JNJ-
26993135 over a period of time.

Potential Causes:

Degradation of Stock Solution: Improper storage or frequent freeze-thaw cycles can lead to

degradation.

Water Contamination in DMSO: DMSO is hygroscopic and can absorb water from the

atmosphere. Water in the DMSO stock can promote hydrolysis of the compound.

Solutions:

Aliquot Stock Solutions: To avoid repeated freeze-thaw cycles, aliquot your main stock

solution into smaller, single-use volumes.

Use Anhydrous DMSO: Prepare stock solutions using high-quality, anhydrous DMSO.

Proper Storage: Ensure your stock solutions are stored at -80°C for long-term storage.[2]

Fresh Dilutions: Prepare fresh dilutions from your stock for each experiment.

Data Summary
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Parameter Condition Recommendation Citation

Storage (Solid) Long-term -20°C [1]

Short-term 0 - 4°C [1]

Storage (In DMSO) Long-term -80°C [2]

Short-term 4°C [3]

Recommended

Solvent
DMSO [1]

Shipping Ambient Temperature [1]

Incompatible Materials

Strong acids/alkalis,

strong

oxidizing/reducing

agents

[2]

Experimental Protocols
Protocol 1: Preparation of JNJ-26993135 Stock Solution

Materials:

JNJ-26993135 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Allow the vial of JNJ-26993135 powder to equilibrate to room temperature before opening

to prevent condensation.

2. Weigh the desired amount of JNJ-26993135 powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).
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4. Vortex briefly to dissolve the powder completely.

5. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -80°C.

Protocol 2: Assessment of JNJ-26993135 Stability by
HPLC

Objective: To determine the stability of a JNJ-26993135 stock solution over time under

specific storage conditions.

Materials:

JNJ-26993135 stock solution in DMSO

HPLC system with a UV detector

C18 HPLC column

Mobile phase (e.g., acetonitrile and water with 0.1% formic acid)

Procedure:

1. Time Zero (T0) Sample: Immediately after preparing the stock solution, dilute a small

aliquot to a suitable concentration for HPLC analysis (e.g., 10 µM) in the mobile phase.

Inject this sample into the HPLC system and record the chromatogram. The area of the

main peak corresponding to JNJ-26993135 is your T0 reference.

2. Incubation: Store the remaining aliquots of the stock solution under the desired test

conditions (e.g., 4°C, room temperature, -20°C).

3. Time Point (Tx) Samples: At specified time points (e.g., 24 hours, 48 hours, 1 week),

retrieve an aliquot from each storage condition.

4. Dilute the aliquot to the same concentration as the T0 sample and analyze by HPLC using

the same method.
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5. Data Analysis: Compare the peak area of JNJ-26993135 at each time point to the T0 peak

area. A decrease in the peak area and the appearance of new peaks indicate degradation.

Calculate the percentage of the compound remaining at each time point.
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Caption: Troubleshooting workflow for JNJ-26993135 stability issues.
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Caption: Experimental workflow for assessing JNJ-26993135 stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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